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Compound of Interest

Compound Name: Eberconazole nitrate

Cat. No.: B1671036

An In-depth Technical Guide to the Solubility
and Stability of Eberconazole Nitrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability
characteristics of eberconazole nitrate, a broad-spectrum imidazole derivative antifungal
agent. The information presented herein is intended to support research, formulation
development, and analytical method development for this active pharmaceutical ingredient
(AP)).

Physicochemical Properties

Eberconazole nitrate is the nitrate salt of eberconazole. The salt form generally offers
improved water solubility and stability compared to the free base.[1] It is classified as a
Biopharmaceutics Classification System (BCS) Class Il drug, characterized by low aqueous
solubility and high permeability.

Solubility Profile

Eberconazole nitrate exhibits a range of solubilities in various solvents, a critical consideration
for the development of diverse dosage forms. While it is practically insoluble in water, it
demonstrates good solubility in several organic solvents.
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Qualitative Solubility

Eberconazole nitrate has been reported to be soluble in methanol, ethanol, acetonitrile, and
dimethyl sulfoxide (DMSO).[2][3] It is also described as being soluble in 0.1 N hydrochloric acid
and phosphate buffer at pH 6.8, and slightly soluble in water.[3][4]

Quantitative Solubility Data

The following tables summarize the available quantitative solubility data for eberconazole
nitrate in various solvents, oils, and surfactants.

Table 1: Solubility in Organic Solvents and Formulations

Solvent/Formu . Temperature
. Concentration Notes Reference
lation (°C)
Dimethyl Ultrasonic
sulfoxide ~250 mg/mL Not Specified assistance may
(DMSO) be needed.
10% DMSO, _
Saturation
40% PEG300, .
> 2.08 mg/mL Not Specified unknown; clear
5% Tween-80, ]
i solution.
45% Saline
10% DMSO, Saturation
90% (20% SBE- = 2.08 mg/mL Not Specified unknown; clear
-CD in Saline) solution.
Saturation
10% DMSO, N
] > 2.08 mg/mL Not Specified unknown; clear
90% Corn Oil ]
solution.

Table 2: Solubility in Oils
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Oil Solubility (mg/mL) Temperature (°C) Reference
Almond Oill 25.67 40+0.5

Isopropyl Myristate 21.06 40+0.5

Oleic Acid 10.5 40+0.5

Castor Ol 9.61 40+0.5

Liquid Paraffin 8.94 40+0.5

Capmul MCM H.ilghest among tested 30

oils

Table 3: Solubility in Surfactants and Co-surfactants

Surfactant/Co- .
Solubility (mg/mL) Temperature (°C) Reference

surfactant

Propylene Glycol 36.05 4040.5

Tween 80 35.64 40+0.5

Span 80 29.16 40+0.5

Tween 20 27.15 40+0.5

Span 20 4.56 40+0.5

Stability Profile

Eberconazole nitrate is susceptible to degradation under various stress conditions, including
hydrolysis, oxidation, heat, and light. Understanding these degradation pathways is crucial for
developing stable pharmaceutical formulations and establishing appropriate storage conditions.

Forced Degradation Studies

Forced degradation studies have demonstrated that eberconazole nitrate degrades under
acidic, basic, oxidative, thermal, and photolytic conditions. The degradation has been observed
to follow pseudo-first-order kinetics.
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Table 4: Summary of Forced Degradation Conditions and Observations

Stress Reagent/Para . .
. Duration Observations Reference
Condition meters
) ] Significant
Acid Hydrolysis 0.1 N HCI 3 hours )
degradation
) ) Significant
Base Hydrolysis 0.1 N NaOH 30 minutes )
degradation
o Significant
Oxidation 3% H202 3 hours )
degradation
Significant
degradation,
Thermal 80°C (Dry Heat) 5 hours formation of a
hydroxy
derivative.
) N Significant
Photolytic (UV) 200 watt h/mz2 Not Specified )
degradation
Significant
) o degradation,
Photolytic 1.2 Million Lux N _
) Not Specified formation of an
(Sunlight) hours
unknown
degradant.

Degradation Kinetics

A study on the degradation kinetics of eberconazole nitrate revealed the following half-life (t1/

2) and time to 90% potency (teo) under various stress conditions.

Table 5: Degradation Kinetic Parameters
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Stress Rate Constant

. t1/2 (days) too (days) Reference
Condition (k)
Oxidative (10% -

Not Specified 10.86 1.65

H202)
Alkaline
Hydrolysis (2 N Not Specified 198.99 30.24
NaOH)

Note: Specific rate constants were not provided in the cited abstract.

Experimental Protocols

This section details the methodologies for key experiments related to the solubility and stability

of eberconazole nitrate.

Solubility Determination (Shake-Flask Method)

The shake-flask method is a common and reliable technique for determining the equilibrium

solubility of a compound.

Protocol:

in a sealed flask.

Add an excess amount of eberconazole nitrate to a known volume of the selected solvent

o Agitate the flask at a constant temperature (e.g., 25°C or 37°C) for a predetermined period

(e.g., 24, 48, or 72 hours) to ensure equilibrium is reached.

» After equilibration, cease agitation and allow the undissolved patrticles to settle.

o Carefully withdraw a sample from the supernatant, ensuring no solid particles are

transferred. Filtration through a 0.45 um filter is recommended.

¢ Dilute the filtrate with a suitable solvent.
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o Quantify the concentration of eberconazole nitrate in the diluted sample using a validated
analytical method, such as UV-Vis spectrophotometry or High-Performance Liquid
Chromatography (HPLC).
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Workflow for Shake-Flask Solubility Determination

Preparation

Add excess Eberconazole Nitrate to solvent

'

Agitate at constant temperature

Sampling

Allow undissolved solid to settle

'

Withdraw and filter supernatant

Analysis

Dilute the filtrate

'

Quantify concentration by UV-Vis or HPLC

olubility value

end
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Workflow for Forced Degradation Study

Prepare Eberconazole
Nitrate Solution

$tress Conditigns

Acid Hydrolysis Base Hydrolysis Oxidation Thermal Photolytic
(0.1N HCI, 50°C) (0.1N NaOH, 25°C) (3% H202) (80°C) (UV/Sunlight)

Anzvsis
Inject into Stability-Indicating
> HPLC System <

'

Analyze Chromatograms for
Degradation Products

;

Assess Peak Purity
with PDA Detector

tability Profile

end
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Logical Flow of Stability Testing

Method Development & Validation

Develop Stability-Indicating
Analytical Method (e.g., HPLC)

'

Validate Method as per
ICH Guidelines

Degradation Profile

Perform Forced
Degradation Studies

l

Identify and Characterize
Degradation Products

Formal Stability Study

Conduct Long-Term and
Accelerated Stability Studies

'

Analyze Samples at
Specified Time Points

Establish Shelf-Life
nd Storage Conditions

end
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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